CCC-0975: A Technical Guide on a Novel Hepatitis B Virus cccDNA Inhibitor
CCC-0975: A Technical Guide on a Novel Hepatitis B Virus cccDNA Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
Hepatitis B virus (HBV) infection remains a significant global health challenge, primarily due to the persistence of covalently closed circular DNA (cccDNA) in the nucleus of infected hepatocytes. This minichromosome serves as the transcriptional template for all viral RNAs, making its elimination a primary goal for a curative therapy. This technical guide provides an in-depth overview of CCC-0975, a disubstituted sulfonamide compound identified as a specific inhibitor of HBV cccDNA formation. This document details its mechanism of action, preclinical efficacy, and the experimental protocols utilized in its characterization, offering a valuable resource for researchers and professionals in the field of antiviral drug development.
Introduction
The eradication of chronic hepatitis B is hindered by the stability of the viral cccDNA reservoir.[1] Current approved therapies, primarily nucleos(t)ide analogs, effectively suppress viral replication but have a minimal effect on the existing cccDNA pool.[1] This necessitates the development of novel therapeutic agents that can directly target cccDNA formation or promote its degradation. CCC-0975 emerged from a high-throughput screening of a small-molecule library as a promising lead compound that specifically inhibits the establishment of the cccDNA pool.[2]
Mechanism of Action
CCC-0975 acts by inhibiting the conversion of relaxed circular DNA (rcDNA) to cccDNA.[2][3] This is a critical step in the HBV life cycle where the viral genome, upon entering the nucleus, is repaired to form the stable cccDNA minichromosome. Mechanistic studies have revealed that CCC-0975 synchronously reduces the intracellular levels of both cccDNA and its precursor, deproteinized rcDNA (DP-rcDNA).[2] This suggests that the compound interferes with the deproteination of rcDNA, a crucial step that must occur before the viral DNA can be repaired and ligated into its covalently closed circular form.[4] Importantly, CCC-0975 does not inhibit HBV DNA replication directly, nor does it affect the activity of the viral polymerase.[2]
Preclinical Data
In Vitro Efficacy
CCC-0975 has demonstrated potent and dose-dependent inhibition of HBV cccDNA formation in cell culture models. The 50% effective concentration (EC50) for cccDNA reduction was determined in different systems, highlighting its antiviral activity.
| Cell Line/System | Parameter | EC50 | Reference |
| HepDES19 cells | cccDNA Reduction | 10 µM | [2] |
| Primary Duck Hepatocytes (DHBV) | cccDNA Biosynthesis | 3 µM | [2] |
Cytotoxicity
The cytotoxic profile of CCC-0975 was evaluated to determine its therapeutic window. The 50% cytotoxic concentration (CC50) was assessed in HepDE19 cells.
| Cell Line | Parameter | CC50 | Selectivity Index (SI) | Reference |
| HepDE19 cells | Cell Viability | > 50 µM | > 5 | [2] |
In Vivo Data
To date, published data on the in vivo efficacy and pharmacokinetics of CCC-0975 in animal models of chronic hepatitis B infection are not available. The primary publication suggests that lead optimization through structure-activity relationship (SAR) studies is necessary to improve the potency of the compound before progressing to in vivo testing.[2]
Experimental Protocols
Cell-based HBeAg Reporter Assay for High-Throughput Screening
This assay was employed for the initial screening of a small-molecule library to identify inhibitors of cccDNA formation. It utilizes a genetically engineered cell line (HepDE19) where the secretion of Hepatitis B e-antigen (HBeAg) is dependent on the presence of cccDNA.
Protocol:
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Cell Seeding: HepDE19 cells are seeded in multi-well plates.
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Compound Treatment: Cells are treated with compounds from a small-molecule library.
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Induction of HBV Replication: HBV transgene expression and subsequent replication are induced by withdrawing tetracycline (B611298) from the culture medium.
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Incubation: The cells are incubated for a defined period (e.g., 7 days) to allow for cccDNA formation and HBeAg expression and secretion.
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Supernatant Collection: The cell culture supernatant is collected.
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HBeAg Quantification: The levels of secreted HBeAg are quantified using a standard enzyme-linked immunosorbent assay (ELISA).
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Hit Identification: Compounds that lead to a significant reduction in HBeAg levels are identified as potential inhibitors of cccDNA formation.
Southern Blot Analysis of HBV cccDNA
Southern blotting is the gold standard for the specific detection and quantification of different HBV DNA replicative intermediates, including cccDNA and DP-rcDNA.[5]
Protocol:
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Cell Lysis: HBV-producing cells (e.g., HepDES19) are lysed.
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Hirt DNA Extraction: A Hirt extraction is performed to selectively precipitate high molecular weight cellular DNA, enriching for low molecular weight viral DNA forms in the supernatant.
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DNA Precipitation: The viral DNA is precipitated from the supernatant, typically with ethanol.
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Agarose Gel Electrophoresis: The extracted DNA is resolved on an agarose gel, which separates the different HBV DNA species (cccDNA, DP-rcDNA, single-stranded DNA) based on their conformation and size.
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Southern Transfer: The DNA is transferred from the gel to a nylon or nitrocellulose membrane.
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Hybridization: The membrane is incubated with a labeled (e.g., 32P) HBV-specific DNA probe that hybridizes to the viral DNA on the membrane.
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Detection and Quantification: The radioactive signals are detected using a phosphorimager, and the intensity of the bands corresponding to cccDNA and DP-rcDNA is quantified.
In Vitro Endogenous Polymerase Assay
This assay is used to determine if a compound directly inhibits the HBV polymerase activity.
Protocol:
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Virus Precipitation: HBV virions are precipitated from the supernatant of HBV-producing cells.
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Permeabilization: The viral envelopes are permeabilized using a non-ionic detergent to allow the entry of deoxynucleotide triphosphates (dNTPs).
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Polymerase Reaction: The permeabilized virions are incubated with a reaction mixture containing dNTPs, including a radiolabeled dNTP (e.g., [α-32P]dCTP), and the test compound (CCC-0975).
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DNA Precipitation: The newly synthesized radiolabeled viral DNA is precipitated.
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Quantification: The amount of incorporated radioactivity is measured using a scintillation counter to determine the level of polymerase activity.
Future Directions and Conclusion
CCC-0975 represents a promising proof-of-concept for a new class of anti-HBV compounds that directly target the formation of the cccDNA reservoir. Its unique mechanism of action, distinct from existing therapies, makes it an attractive candidate for further development, potentially as part of a combination therapy aimed at achieving a functional cure for chronic hepatitis B.
Key future research directions include:
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Lead Optimization: Improving the potency and pharmacokinetic properties of CCC-0975 through medicinal chemistry efforts.
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Target Identification: Elucidating the precise host or viral protein target of CCC-0975 to better understand its mechanism of action.
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In Vivo Evaluation: Assessing the efficacy, pharmacokinetics, and safety of optimized analogs in relevant animal models of HBV infection.
References
- 1. Preclinical pharmacology and pharmacokinetics of the anti-hepatitis virus agent 2'-fluoro-5-ethyl-1-beta-D-arabinofuranosyluracil in mice and rats - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Identification of Disubstituted Sulfonamide Compounds as Specific Inhibitors of Hepatitis B Virus Covalently Closed Circular DNA Formation - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Targeting HBV cccDNA Levels: Key to Achieving Complete Cure of Chronic Hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
- 4. HBV cccDNA—A Culprit and Stumbling Block for the Hepatitis B Virus Infection: Its Presence in Hepatocytes Perplexed the Possible Mission for a Functional Cure - PMC [pmc.ncbi.nlm.nih.gov]
- 5. ice-hbv.org [ice-hbv.org]
